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Compound of Interest

Compound Name:
1-(4-Bromophenyl)-N-ethylpropan-

1-amine

CAS No.: 915923-68-1

Cat. No.: B1340986

Get Quote

Executive Summary
The precise structural elucidation of 1-(4-Bromophenyl)-N-ethylpropan-1-amine presents a

unique challenge in forensic and pharmaceutical analysis due to its isobaric relationship with

the controlled substance 4-Bromo-N-ethylamphetamine (a regioisomer).

This guide provides a definitive technical comparison of the mass spectrometric behaviors of

this target molecule against its primary isomers. By contrasting Electron Ionization (EI) and

Electrospray Ionization (ESI-MS/MS) patterns, we establish a self-validating identification

workflow. The core finding is that the alpha-cleavage mechanism in the 1-amine regioisomer

retains the brominated aromatic moiety in the base peak, creating a distinct isotopic signature

absent in the amphetamine analog.

Part 1: Structural Context & Isotopic Signatures
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Before analyzing fragmentation, the analyst must recognize the "Isotopic Fingerprint" of the

bromine substituent.

Target Molecule: 1-(4-Bromophenyl)-N-ethylpropan-1-amine

Molecular Formula:

Molecular Weight: ~242.16 Da

Key Feature: The

and

isotopes exist in a near 1:1 ratio.

Implication: Any fragment ion retaining the bromine atom will appear as a doublet

separated by 2 mass units (

X and

X+2) with roughly equal intensity.

The "Isomer Problem"
The primary analytical risk is misidentifying the target as its regioisomer, 4-Bromo-N-

ethylamphetamine.

Feature
Target: 1-(4-Bromophenyl)-
N-ethylpropan-1-amine

Alternative: 4-Bromo-N-
ethylamphetamine

Structure

Class Benzylic Amine Amphetamine Derivative

Amine Position C1 (Benzylic Carbon) C2 (Beta Carbon)

Part 2: Electron Ionization (EI) Fragmentation
Hard Ionization (70 eV)
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In EI, the fragmentation is driven by radical-induced alpha-cleavage. This mechanism provides

the most robust differentiation between the target and its amphetamine alternative.

Mechanism of Action: The "Retained Ring"
For the target molecule (1-amine), the amine nitrogen is attached directly to the benzylic

carbon. The dominant fragmentation pathway is alpha-cleavage of the C-C bond adjacent to

the nitrogen.

Ionization: Removal of a lone-pair electron from Nitrogen.

Cleavage: The bond between C1 (benzylic) and C2 (propyl tail) breaks.

Loss: The ethyl radical (

, 29 Da) is lost from the propyl chain.

Result: Formation of a resonance-stabilized iminium ion.

Crucially, this iminium ion retains the aromatic ring and the bromine atom.

Spectral Data Comparison
Parameter Target (1-amine)

Alternative (2-
amine/Amphetamine)

Base Peak (

)
212 / 214 (Doublet) 72 (Singlet)

Mechanism
Loss of Ethyl (from propyl

chain)
Loss of 4-Bromobenzyl radical

Fragment Structure

Diagnostic Value
High: Confirms Br presence in

core fragment.

High: Confirms Br absence in

core fragment.

Secondary Ions 183/185 (Benzylic Cation, loss

of amine)
155/157 (Bromobenzyl Cation)
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Visualization of Pathway
The following diagram illustrates why the Bromine signature is retained in the target but lost in

the isomer.

Molecular Ion [M]+.
(m/z 241/243)
Br Retained

Alpha Cleavage
(Loss of Ethyl Radical -29)

Target Structure
(1-amine)

Alpha Cleavage
(Loss of Bromobenzyl Radical)

Alternative Structure
(2-amine)

Base Peak: Iminium Ion
(m/z 212 / 214)

[Br-Ph-CH=NH-Et]+

Retains Br Doublet

Base Peak: Iminium Ion
(m/z 72)

[CH3-CH=NH-Et]+

Loses Br Ring

Click to download full resolution via product page

Caption: Divergent alpha-cleavage pathways. The target (green) retains the bromine isotope

pattern, while the amphetamine isomer (red) loses it.

Part 3: ESI-MS/MS Fragmentation
Soft Ionization (Collision Induced Dissociation)

While EI is superior for structural isomer differentiation, LC-MS/MS (ESI) is the standard for

sensitivity in biological matrices.

Protonation and Stability[1]
Precursor:

at

242/244.

Behavior: Unlike amphetamines, which often lose

to form a carbocation, the N-ethyl group stabilizes the protonated amine. Higher collision
energies (CE) are required for fragmentation.

CID Fragmentation Pathway
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Upon collision (CID), the molecule undergoes inductive cleavage:

Loss of Amine (Neutral Loss): The C-N bond breaks, expelling the neutral ethylamine (

).

Formation of Benzylic Cation: This generates the 1-(4-bromophenyl)propyl cation (

~197/199).

Tropylium Rearrangement: The benzylic cation often rearranges to a substituted tropylium

ion, ejecting

or other alkyl fragments depending on internal energy.

Comparison with Alternative:

Target: Major fragment is the carbocation (

197/199).

Alternative (Amphetamine): Often produces a dominant tropylium ion at

155/157 (Bromobenzyl cation) or

130 (Bromostyrene).

Part 4: Analytical Workflow & Decision Matrix
To ensure scientific integrity, use this decision matrix when analyzing unknown samples

suspected to contain the target.
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Unknown Sample
(MW ~241)

Run GC-MS (EI 70eV)

Analyze Base Peak (BP)

BP = m/z 72
(No Br Pattern)

Loss of Ar-Ring

BP = m/z 212/214
(Br Doublet Present)

Retention of Ar-Ring

ID: 4-Bromo-N-ethylamphetamine
(Isomer)

ID: 1-(4-Bromophenyl)-N-ethylpropan-1-amine
(Target)

Click to download full resolution via product page

Caption: Logical workflow for distinguishing the target from its primary isomer using GC-MS

base peak analysis.

Part 5: Experimental Protocols
These protocols are designed to be self-validating. The inclusion of a "System Suitability" step

ensures the instrument is capable of resolving the isotopic pattern.

Protocol A: GC-MS Structural Confirmation
Best for: Isomer differentiation and definitive identification.

Sample Prep: Dissolve 1 mg of sample in 1 mL Methanol. No derivatization is required for

the secondary amine, though TFA-derivatization can improve peak shape if tailing occurs.
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Inlet: Splitless mode, 250°C.

Column: Rxi-5Sil MS or equivalent (30m x 0.25mm x 0.25µm).

Oven Program:

Start: 80°C (hold 1 min).

Ramp: 20°C/min to 300°C.

Hold: 3 min.

MS Source: Electron Ionization (70 eV), Source Temp 230°C.[1]

Scan Range:

40–350.

Validation Criteria:

Observe molecular ion cluster at

241/243.

Confirm 1:1 ratio of

212:214.

Protocol B: LC-MS/MS Sensitivity Screen
Best for: Trace detection in biological matrices.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50mm, 1.8µm).

Gradient: 5% B to 95% B over 5 minutes.
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Ionization: ESI Positive Mode.

MRM Transitions (Target):

Quantifier:

(Loss of ethylamine).

Qualifier:

(Ring fragmentation).

Validation Criteria: Retention time must be distinct from the amphetamine isomer (which

typically elutes slightly earlier/later depending on the column selectivity regarding the

benzylic amine vs. alkyl amine).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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